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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B103501

An In-depth Technical Guide on the Physicochemical Characteristics of Serotonin Adipinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Serotonin adipinate, the salt formed from the neurotransmitter serotonin (5-
hydroxytryptamine, 5-HT) and adipic acid, is a compound of significant interest in
pharmaceutical research. The formation of this salt can alter the physicochemical properties of
serotonin, such as its solubility, stability, and handling characteristics, which are critical
parameters in drug development.[1][2] This document provides a comprehensive overview of
the known physicochemical characteristics of serotonin adipinate, detailed experimental
protocols for their determination, and a summary of the relevant biological pathways for
context.

Physicochemical Properties

The key physicochemical properties of serotonin adipinate are summarized below. These
properties are a composite of its two constituent molecules: serotonin and adipic acid.[3]

General and Thermal Properties

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b103501?utm_src=pdf-interest
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b1681638
https://www.researchgate.net/profile/Nikolay-Tumanov/publication/256449034_A_new_structure_of_a_serotonin_salt_comparison_and_conformational_analysis_of_all_known_serotonin_complexes/links/54d1ffaa0cf28959aa7be849/A-new-structure-of-a-serotonin-salt-comparison-and-conformational-analysis-of-all-known-serotonin-complexes.pdf
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b103501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C16H22N205 [11[4115]
Molar Mass 322.36 g/mol [1][4]5]16]
Appearance Solid powder [31[5]
Boiling Point 416.1 °C at 760 mmHg [1]

Flash Point 205.4 °C [1]

Vapor Pressure 1.63 x 10-7 mmHg at 25°C [1]

Solubility and Dissociation

Property Value | Description Reference

Soluble in Dimethyl Sulfoxide

(DMSO0).[3] The adipic acid
Solubility salt form may lead to a

different solubility profile

compared to serotonin alone.

[1]

The protonated amino group of
the serotonin moiety has a pKa
of approximately 9.97,

pKa e
indicating it exists in a
protonated form at

physiological pH.[7]

Structural and Crystallographic Data

The crystal structure of serotonin adipinate has been determined, revealing a salt composed
of the serotonin cation (C10H13N20%) and the adipate anion (CeHs0O47).[7][8] The conformation
and packing of the ions in the crystal lattice are influenced by a network of hydrogen bonds and
stacking interactions.[2][7][8]
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Property Description Reference

An ionic bond between the
protonated amine group of

Chemical Structure serotonin and a deprotonated
carboxylic acid group of adipic
acid.[1][3]

QUDKLAIWRIDCMU-
InChiKey [4][5][6]
UHFFFAOYSA-N

C1=CC2=C(C=C10)C(=CN2)
SMILES [4]
CCN.C(CCC(=0)0)CC(=0)O

Data not specified in the
Crystal System .
provided search results.

Hydrogen bonding and
] stacking interactions between
Key Interactions _ _
ions are crucial for the crystal

conformation.[2][7][8]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible characterization of
active pharmaceutical ingredients (APIs). The following sections describe standard protocols
for determining key physicochemical properties.

Melting Point Determination

The melting point provides an indication of purity.[9][10] Pure crystalline compounds typically
exhibit a sharp melting range.[10]

Methodology: Capillary Method[11][12]

o Sample Preparation: A small amount of the dry, powdered serotonin adipinate is placed in a
capillary tube and compacted to a height of 1-2 mm.[9][13]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., DigiMelt or
Mel-Temp) alongside a calibrated thermometer.[9][10]

Heating: The sample is heated at a controlled, slow rate (e.g., 2 °C/min) near the expected
melting point to ensure thermal equilibrium.[9][10]

Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which the last solid crystal disappears (completion) are recorded. This range
is the melting point.[10][12]

Replicates: The measurement is repeated with fresh samples to ensure accuracy.[12]
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Workflow: Melting Point Determination

Preparation

Dry and powder the
serotonin adipinate sample

Pack sample into a
capillary tube (1-2 mm height)

Measurement

Place capillary in
melting point apparatus

Heat at a slow, controlled
rate (e.g., 2°C/min)

Observe sample through
viewing lens

Data Recording

Record temperature at
first sign of melting (T_onset)

i

Record temperature when
sample is fully liquid (T_clear)

i

Report melting range
(T_onset - T_clear)
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Workflow: Shake-Flask Solubility Determination

Setup

Prepare aqueous buffers
(pH 1.2 - 6.8)

Add excess APl to a
known volume of buffer

Equilibration

Agitate flasks at constant
temperature (e.g., 37°C)

Continue agitation until
equilibrium is reached (24-72h)

Separate solid and liquid
phases (centrifugeffilter)

Withdraw clear supernatant

Quantify API concentration
using a validated assay (e.g., HPLC)
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Workflow: Potentiometric pKa Determination

Preparation

Calibrate pH meter
with standard buffers

Prepare a precise concentration
of API solution (e.g., 1 mM)

Titration

Place solution in vessel
with pH electrode

Add standardized titrant
(acid or base) incrementally

Record pH after
each addition

Anevlsis

Plot pH vs. Volume
of titrant added

Y

Determine the inflection
point of the curve

l

Calculate pKa from
the titration data
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Serotonin Synthesis and Metabolism Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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